Cas no 1207024-71-2 (2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 1207024-71-2
• MF: C₂₁H₁₇BrN₄OS₂
• MW: 485.419880628586
• CID: 5452041
• Update Time: 2025-05-21

2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(4-bromophenyl)-1-(2-methylphenyl)imidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• 2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C21H17BrN4OS2/c1-14-4-2-3-5-17(14)26-18(15-6-8-16(22)9-7-15)12-24-21(26)29-13-19(27)25-20-23-10-11-28-20/h2-12H,13H2,1H3,(H,23,25,27)
• InChI Key： PKEIKLJLVGMWGP-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1N(C2=CC=CC=C2C)C(C2=CC=C(Br)C=C2)=CN=1

Computed Properties

• Exact Mass: 484.003
• Monoisotopic Mass: 484.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2

Additional information on 2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Compound CAS No. 1207024-71-2: 2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

The compound with CAS No. 1207024-71-2, named as 2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an imidazole ring, a thiazole moiety, and a sulfanyl group, which contribute to its potential biological activity and chemical reactivity.

The imidazole ring in the molecule is a five-membered heterocyclic structure containing two nitrogen atoms. This ring system is known for its aromaticity and ability to participate in hydrogen bonding, making it a common feature in many bioactive compounds. The substitution pattern on the imidazole ring further enhances its functionality. Specifically, the presence of a 4-bromophenyl group at position 5 and a 2-methylphenyl group at position 1 introduces steric and electronic effects that can influence the compound's interaction with biological targets.

The sulfanyl group (-S-) attached to the imidazole ring serves as a bridge connecting it to the N-(1,3-thiazol-2-yl)acetamide moiety. Thiazoles are another class of heterocyclic compounds known for their stability and ability to act as hydrogen bond donors or acceptors. The integration of this thiazole group into the molecule likely enhances its solubility and bioavailability, which are critical factors in drug design.

Recent studies have focused on the potential applications of this compound in medicinal chemistry. Researchers have explored its role as a lead compound for the development of new therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The sulfanyl group has been identified as a key functional group that can modulate the compound's activity by influencing its ability to bind to specific protein targets.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions, oxidation steps, and cyclization. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis. These methods have been optimized based on insights from green chemistry principles, reducing the environmental impact of the production process.

The structural complexity of this compound makes it an excellent candidate for further modification and optimization. By altering substituents on the imidazole or thiazole rings, researchers can explore a wide range of biological activities and optimize the compound's pharmacokinetic properties. For instance, substituting the bromine atom with other halogens or electron-donating groups could significantly alter its binding affinity to target proteins.

In conclusion, CAS No. 1207024-71-2 represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique combination of functional groups and structural features positions it as a valuable tool for advancing our understanding of molecular interactions in biological systems. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in both academic and industrial settings.